Cas no 2171862-59-0 (3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: 3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171862-59-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6480370
• PubChem ID: 165562026
• Update Time: 2025-10-28

3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• EN300-1506163
• 3-[2-cyclopropyl-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
• 2171862-59-0

• Inchi： 1S/C27H32N2O5/c1-4-29(17(2)15-24(30)31)25(32)27(3,18-13-14-18)28-26(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,4,13-16H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： FQRQIYJAXBIQSJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC)C(C)CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Recent Advances in the Study of 3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171862-59-0)

The compound 3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171862-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has been the subject of several studies aimed at exploring its potential applications in drug development and chemical synthesis.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. The incorporation of the cyclopropyl moiety into the backbone of the molecule has been shown to enhance its conformational rigidity, which may improve its binding affinity to biological targets.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of 3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid. The results indicated that the compound exhibits favorable metabolic stability and bioavailability, making it a promising candidate for further drug development. Additionally, its ability to cross the blood-brain barrier was noted, suggesting potential applications in central nervous system (CNS) disorders.

Another study, featured in Organic & Biomolecular Chemistry, explored the use of this compound as a precursor in the synthesis of novel peptidomimetics. The researchers demonstrated that the cyclopropyl group could be leveraged to introduce steric constraints, thereby influencing the secondary structure of the resulting peptides. This approach has significant implications for the design of peptide-based therapeutics with enhanced stability and specificity.

Furthermore, computational modeling studies have provided insights into the molecular interactions of 3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid with various biological targets. Molecular docking simulations revealed that the compound exhibits high affinity for certain enzyme active sites, particularly those involved in proteolytic processes. These findings underscore its potential as a scaffold for the development of enzyme inhibitors.

In conclusion, the recent advancements in the study of 3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid highlight its versatility and potential in both chemical synthesis and pharmaceutical applications. Future research directions may include further optimization of its pharmacokinetic properties, exploration of its therapeutic potential in disease models, and development of derivatives with enhanced biological activity. The compound's unique structural features and promising preliminary data make it a valuable subject of ongoing investigation in the field.